Cas no 1691092-15-5 (3-(2-Methylpiperidin-1-yl)pyrazin-2-amine)

• Product Name: 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine
• CAS No: 1691092-15-5
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5058371
• Update Time: 2025-11-01

3-(2-Methylpiperidin-1-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine

• Inchi： 1S/C10H16N4/c1-8-4-2-3-7-14(8)10-9(11)12-5-6-13-10/h5-6,8H,2-4,7H2,1H3,(H2,11,12)
• InChI Key： QBQVNEMQHRKWKP-UHFFFAOYSA-N
• SMILES： N1(C2C(N)=NC=CN=2)CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 55

Additional information on 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine

Introduction to 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine (CAS No. 1691092-15-5)

3-(2-Methylpiperidin-1-yl)pyrazin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1691092-15-5, has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound consists of a pyrazine ring linked to a piperidine moiety, with a methyl group substituent on the piperidine ring. This configuration imparts specific chemical reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The pyrazine core is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of the methyl group on the piperidine ring influences the compound's electronic properties and interactions with biological targets, further tailoring its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine with various biological targets. Studies have indicated that this compound exhibits promising binding affinity for enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary research suggests that it may interact with kinases and phosphodiesterases, which are key players in cancer cell proliferation and inflammation.

The synthesis of 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The synthesis pathway must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques such as flow chemistry and catalytic processes have been explored to improve the efficiency of its production.

In the context of drug discovery, 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine has been investigated as a potential lead compound for developing treatments against various diseases. Its structural features make it a versatile scaffold for modulating biological pathways associated with neurological disorders, cardiovascular diseases, and autoimmune conditions. Researchers are particularly interested in its potential as an antagonist or agonist for neurotransmitter receptors, which could lead to novel therapies for conditions such as depression and epilepsy.

The pharmacokinetic properties of 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine are also under scrutiny to ensure its suitability for clinical use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's solubility in both aqueous and lipid environments suggests that it may have good oral bioavailability, although further studies are needed to confirm this hypothesis.

One of the most exciting aspects of 3-(2-Methylpiperidin-1-yl)pyrazin-2-amine is its potential in combination therapy. Its ability to interact with multiple targets suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly relevant in oncology, where combination therapies are often more effective than single-agent treatments in overcoming drug resistance.

The regulatory landscape for novel pharmaceutical compounds like 3-(2-Methylpiperidin-1-yl)pyrazin-2-am ine (CAS No. 1691092 - 15 - 5) is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous preclinical and clinical testing before approval by regulatory agencies such as the FDA or EMA. These agencies evaluate the safety, efficacy, and quality of new drugs to ensure they meet high standards for patient care.

The future directions for research on 3-(2-Methylpiperidin - 1 - yl)pyrazin - 2 - am ine include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in techniques such as CRISPR-Cas9 gene editing may allow researchers to study the compound's effects on specific genetic pathways more effectively. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical trials.

In conclusion,3-( 2 - Methyl piper id ine - 1 - yl ) py razi ne - 2 - am ine ( CAS No . 169109 2 - 15 - 5 ) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications,this compound is poised to play an important role in addressing unmet medical needs across various disease areas.